Cas no 879290-99-0 (PSORACORYLIFOL C)

• Product name: PSORACORYLIFOL C
• CAS No: 879290-99-0
• MF: C₁₈H₂₄O₃
• MW: 288.381365776062
• CID: 2087126
• PubChem ID: 73064767

PSORACORYLIFOL C Chemical and Physical Properties

Names and Identifiers

• Psoracorylifol C
• CID 102004612
• 4-[(1S,2S,5R,7S)-2-Ethenyl-2-methyl-5-(1-methylethyl)-6,8-dioxabicyclo[3.2.1]oct-7-yl]phenol
• Phenol, 4-[(1S,2S,5R,7S)-2-ethenyl-2-methyl-5-(1-methylethyl)-6,8-dioxabicyclo[3.2.1]oct-7-yl]-
• 4-[(1S,2S,5R,7S)-2-Ethenyl-2-methyl-5-(1-methylethyl)-6,8-dioxabicyclo[3.2.1]oct-7-yl]phenol (ACI)
• 4-[(1S,2S,5R,7S)-2-ethenyl-2-methyl-5-propan-2-yl-6,8-dioxabicyclo[3.2.1]octan-7-yl]phenol
• 879290-99-0
• CHEBI:198501
• 4-((1S,2S,5R,7S)-2-ethenyl-2-methyl-5-propan-2-yl-6,8-dioxabicyclo(3.2.1)octan-7-yl)phenol
• PSORACORYLIFOL C

• Inchi： 1S/C18H24O3/c1-5-17(4)10-11-18(12(2)3)20-15(16(17)21-18)13-6-8-14(19)9-7-13/h5-9,12,15-16,19H,1,10-11H2,2-4H3/t15-,16+,17+,18-/m0/s1
• InChI Key： BPUKUJAZQKFJAN-MLHJIOFPSA-N
• SMILES： C([C@@]12CC[C@@](C)(C=C)[C@@H]([C@H](C3C=CC(O)=CC=3)O1)O2)(C)C

Computed Properties

• Exact Mass: 288.17254462g/mol
• Monoisotopic Mass: 288.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.7

Experimental Properties

• Color/Form: Cryst.
• Density: 1.136±0.06 g/cm3(Predicted)
• Boiling Point: 416.0±45.0 °C(Predicted)
• pka: 9.75±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes